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Compound of Interest |

Compound Name: 3-Chlorolactic acid, (S)-

CAS No.: 82079-44-5

Cat. No.: B1593478

\ J

CAS Registry Number: 82079-44-5

Executive Summary

(S)-3-Chlorolactic acid (CAS 82079-44-5) is a high-value chiral building block, distinct from its
racemate (CAS 1713-85-5) and (R)-enantiomer (CAS 61505-41-7). It serves as a pivotal
intermediate in the synthesis of oxazolidinone antibiotics (e.g., Linezolid) and next-generation
metabolic modulators (Glitazars). Its utility stems from the preserved chirality at the C2 position,
which allows for the stereoselective construction of heterocyclic pharmacophores without the
need for late-stage resolution.

Chemical Identity & Stereochemistry

Accurate identification is critical in chiral synthesis. The introduction of the chlorine atom at C3
alters the Cahn-Ingold-Prelog (CIP) priority rules compared to native lactic acid, yet the spatial
arrangement in the (S)-enantiomer remains analogous to L-serine.
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Feature Specification

IUPAC Name (2S)-3-Chloro-2-hydroxypropanoic acid
Common Name (S)-3-Chlorolactic acid; L-3-Chlorolactic acid
CAS Number 82079-44-5

Molecular Formula CsHsCIOs

Molecular Weight 124.52 g/mol

Stereochemistry (S)-Configuration; Levorotatory (-)
Appearance White to off-white crystalline solid

Melting Point 88-89 °C (Enantiopure)

Stereochemical Differentiation

Researchers must distinguish between the three commercially available forms to avoid costly
synthetic errors.

e (S)-Enantiomer (Active): CAS 82079-44-5. Derived from L-Serine.[1]
e (R)-Enantiomer: CAS 61505-41-7. Derived from D-Serine.[2]

o Racemate: CAS 1713-85-5. Often produced via chlorination of acrylic acid or oxidation of
racemic epichlorohydrin.

Figure 1: CIP Priority assignment for (S)-3-Chlorolactic acid. Note that the -CH2CI group takes
priority over -COOH due to the atomic weight of Chlorine (17) vs Oxygen (8).

Synthesis Methodologies

Two primary routes ensure high enantiomeric excess (ee): chemical transformation from the
chiral pool (L-Serine) and biocatalytic reduction.

Method A: Diazotization of L-Serine (Chemical Route)
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This method utilizes the "chiral pool" strategy. The reaction proceeds with retention of
configuration due to the neighboring group participation of the carboxylate, which forms a
transient

-lactone intermediate, preventing racemization.

o Starting Material: L-Serine (CAS 56-45-1).
» Reagents: Sodium Nitrite (

), Hydrochloric Acid (

).

e Mechanism:
o Diazotization of the amine forms a diazonium salt.
o Intramolecular attack by the carboxylate oxygen forms a 3-membered

-lactone (inversion #1).

o Nucleophilic attack by chloride ion opens the lactone (inversion #2).

o Net Result: Retention of the (S)-configuration.

Method B: Enzymatic Reduction (Biocatalytic Route)

Ideal for green chemistry applications, this route uses specific dehydrogenases to reduce 3-
chloropyruvate.

Substrate: 3-Chloropyruvate.

Enzyme: L-Lactate Dehydrogenase (L-LDH) or engineered ketoreductases (KREDS).

Cofactor: NADH (regenerated via formate dehydrogenase).

Outcome: >99% ee of (S)-3-chlorolactic acid.
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Figure 2: Mechanistic pathway for the conversion of L-Serine to (S)-3-Chlorolactic acid via
double inversion.

Applications in Drug Development

(S)-3-Chlorolactic acid is a versatile C3 synthon. Its primary utility lies in its ability to form chiral
epoxides and oxazolidinones.

Synthesis of Linezolid

Linezolid (Zyvox) is an oxazolidinone antibiotic used for resistant Gram-positive infections. The
(S)-configuration at the C5 position of the oxazolidinone ring is essential for antibacterial
activity.

» Role: (S)-3-Chlorolactic acid can be converted to (S)-epichlorohydrin or used directly to form
the oxazolidinone core via cyclization with an aryl isocyanate or carbamate.

» Advantage: Avoids the use of toxic resolution agents required when starting from racemic
epichlorohydrin.

PPAR Agonists (Glitazars)
The compound serves as a precursor for the
-alkoxy acid moiety found in various PPAR

/

agonists (e.g., Tesaglitazar analogs). The chiral hydroxyl group allows for stereospecific ether
formation.

Analytical Characterization

To validate the identity and purity of (S)-3-Chlorolactic acid, the following protocols are
recommended:

Protocol 1: Optical Rotation[3][4][5]

e Instrument: Polarimeter (Sodium D line, 589 nm).[3]
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e Conditions:

in Water or Methanol at 20°C.

e Expected Value: Levorotatory (-).

o Note: While L-lactic acid is (+), the priority change from -CH3 to -CH2CI often inverts the
sign of rotation despite maintaining the (S) spatial arrangement.

Protocol 2: Chiral HPLC

e Column: Chiralpak AD-H or Chiralcel OD-H.
o Mobile Phase: Hexane/lsopropanol (90:10) with 0.1% TFA.
e Detection: UV at 210 nm.

» Retention Time: The (S)-enantiomer will elute at a distinct time from the (R)-enantiomer
(standard injection required for calibration).

Safety & Handling

o Hazards: Corrosive (Skin Corr. 1B), Causes serious eye damage (Eye Dam. 1).

o Storage: Store at 2-8°C under inert gas (Argon/Nitrogen). Hygroscopic.

o Disposal: Neutralize with sodium bicarbonate before disposal via organic waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Profile: (S)-3-Chlorolactic Acid]. BenchChem,
[2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1593478%#cas-
number-for-s-3-chlorolactic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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